Cas no 2228609-18-3 (3,3,3-trifluoro-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)propan-1-amine)

• Product Name: 3,3,3-trifluoro-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)propan-1-amine
• CAS No: 2228609-18-3
• MF: C₁₂H₁₅F₃N₂
• MW: 244.256113290787
• CID: 6100238
• PubChem ID: 165666338
• Update Time: 2025-10-30

3,3,3-trifluoro-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3,3,3-trifluoro-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)propan-1-amine
• 2228609-18-3
• EN300-1928506

• Inchi： 1S/C12H15F3N2/c1-17-5-4-9-6-8(2-3-11(9)17)10(7-16)12(13,14)15/h2-3,6,10H,4-5,7,16H2,1H3
• InChI Key： ZHVUXZFEORJUPN-UHFFFAOYSA-N
• SMILES： FC(C(CN)C1C=CC2=C(C=1)CCN2C)(F)F

Computed Properties

• Exact Mass: 244.11873297g/mol
• Monoisotopic Mass: 244.11873297g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 29.3Ų

Additional information on 3,3,3-trifluoro-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)propan-1-amine

Research Brief on 3,3,3-Trifluoro-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)propan-1-amine (CAS: 2228609-18-3): Recent Advances and Applications

The compound 3,3,3-trifluoro-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)propan-1-amine (CAS: 2228609-18-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique trifluoromethyl and indole moieties, has shown promising potential in various therapeutic applications, particularly in central nervous system (CNS) disorders and metabolic diseases. Recent studies have explored its pharmacological properties, synthetic pathways, and mechanisms of action, positioning it as a candidate for further drug development.

One of the key areas of research has been the compound's role as a modulator of serotonin receptors. Preliminary in vitro and in vivo studies indicate that 3,3,3-trifluoro-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)propan-1-amine exhibits high affinity for 5-HT_1A and 5-HT_2A receptors, suggesting potential applications in treating anxiety, depression, and schizophrenia. The trifluoromethyl group enhances the compound's metabolic stability and bioavailability, addressing a common challenge in CNS drug development.

Recent synthetic advancements have also been reported, with researchers optimizing the production of 2228609-18-3 to achieve higher yields and purity. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel catalytic asymmetric synthesis route, which not only improved efficiency but also reduced environmental impact by minimizing waste generation. These developments are critical for scaling up production for preclinical and clinical trials.

In addition to its CNS applications, 3,3,3-trifluoro-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)propan-1-amine has shown promise in metabolic disorder research. A 2024 study demonstrated its ability to modulate glucose uptake and insulin sensitivity in adipocytes, highlighting its potential as a therapeutic agent for type 2 diabetes. The compound's dual functionality—acting on both serotonin receptors and metabolic pathways—makes it a versatile candidate for multifactorial diseases.

Despite these promising findings, challenges remain. The compound's pharmacokinetic profile, including its half-life and distribution in tissues, requires further investigation. Additionally, long-term safety studies are needed to assess potential side effects, particularly given its activity on multiple receptor systems. Researchers are currently exploring structural analogs to optimize selectivity and reduce off-target effects.

In conclusion, 3,3,3-trifluoro-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)propan-1-amine (CAS: 2228609-18-3) represents a compelling area of research in chemical biology and drug discovery. Its unique structural features and multifaceted pharmacological effects position it as a promising candidate for treating CNS and metabolic disorders. Continued research and development efforts will be essential to fully realize its therapeutic potential and address existing challenges.